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Compound of Interest

Compound Name:
2-Methoxy-5-

(trifluoromethyl)benzonitrile

Cat. No.: B1318767 Get Quote

An In-depth Technical Guide on the Material Safety of 2-Methoxy-5-
(trifluoromethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 2-Methoxy-
5-(trifluoromethyl)benzonitrile (CAS No. 34636-92-5). The information is intended for

researchers, scientists, and professionals in drug development who may handle or use this

compound.

Section 1: Chemical and Physical Properties
2-Methoxy-5-(trifluoromethyl)benzonitrile is an organic compound with the chemical formula

C9H6F3NO.[1] It is a halogenated heterocycle characterized by a benzene ring substituted with

a methoxy group, a trifluoromethyl group, and a nitrile group.[2][3]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 34636-92-5 [1]

Molecular Formula C9H6F3NO [1]

Molecular Weight 201.15 g/mol [1]

Appearance White powder

Melting Point 30-34°C

Purity ≥97% or ≥98.0% [3]

Section 2: Hazard Identification and Classification
This compound is classified as hazardous. The GHS hazard statements indicate potential

health risks associated with exposure.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 or 4
H301: Toxic if swallowed or

H302: Harmful if swallowed[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[2]

Acute Toxicity, Inhalation Category 3 or 4
H330: Fatal if inhaled or H332:

Harmful if inhaled[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Eye

Irritation
Category 2/2A

H319: Causes serious eye

irritation[2][4]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[4]
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Note: The exact categorization may vary between suppliers and notifications depending on

impurities and other factors.[2]

Section 3: Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.

Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[4][5]

Avoid ingestion and inhalation.[4][5]

Use only in a well-ventilated area or outdoors.[4]

Wash hands thoroughly after handling.[4]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[4][5]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents and strong acids.[6]

Section 4: Emergency and First Aid Procedures
Immediate and appropriate first aid measures are essential in case of exposure.

Table 3: First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately remove contaminated clothing.

Flush the skin with plenty of soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.[4][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and get immediate medical attention.[4]

[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Section 5: Fire-Fighting Measures and Accidental
Release
Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.

Specific Hazards: Thermal decomposition can produce toxic fumes, including carbon

monoxide, carbon dioxide, hydrogen fluoride, and nitrogen oxides.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures:
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Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Wear

appropriate personal protective equipment.

Environmental Precautions: Prevent the product from entering drains or waterways.

Containment and Cleaning: Soak up with inert absorbent material and dispose of as

hazardous waste.[9]

Section 6: Experimental Protocols and Applications
While specific, detailed experimental protocols for 2-Methoxy-5-(trifluoromethyl)benzonitrile
are not readily available in the public domain, its structural motifs suggest its use as an

intermediate in organic synthesis.

General Applications:

Pharmaceutical Industry: The trifluoromethyl group is often incorporated into drug candidates

to improve pharmacokinetic properties such as bioavailability and metabolic stability. This

compound serves as a valuable building block for such molecules.[2]

Agrochemicals: Similar fluorinated compounds are explored for their biological activity as

potential pesticides or herbicides.[2]

Material Science: The unique properties imparted by the trifluoromethyl group make it a

useful component in the development of advanced materials.[2]

Illustrative Synthetic Step (General): The nitrile group (-CN) can be a versatile functional group

in organic synthesis. A common reaction is its reduction to a primary amine (-CH2NH2) using a

reducing agent like Lithium Aluminum Hydride (LiAlH4) in an appropriate solvent such as

diethyl ether or tetrahydrofuran (THF), followed by an aqueous workup.

Disclaimer: This is a generalized example. Specific reaction conditions must be optimized for

this particular substrate.

Section 7: Visualizing Safety Procedures
The following diagrams illustrate key logical workflows for hazard response.
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Caption: Hazard Identification Flowchart.

Caption: First Aid Response Workflow.

Caption: Accidental Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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